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Compound of Interest

Compound Name: Tris(dimethylamino)antimony

Cat. No.: B3152151 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe and effective

handling of the air-sensitive compound Tris(dimethylamino)antimony (TDMASb) within a

glovebox environment. Adherence to these procedures is critical to ensure operator safety,

maintain compound integrity, and achieve reproducible experimental outcomes.

Introduction
Tris(dimethylamino)antimony, also known as TDMASb, is an organometallic compound that

is highly sensitive to air and moisture.[1][2] It is a liquid at room temperature and is primarily

used as a precursor in chemical vapor deposition (CVD) and metal-organic chemical vapor

deposition (MOCVD) for creating antimony-containing thin films.[1][3][4] Due to its reactivity, all

handling of TDMASb must be performed under an inert atmosphere, such as in a nitrogen or

argon-filled glovebox, to prevent degradation of the compound and the potential for hazardous

reactions.[5][6][7]

Safety Precautions and Hazard Information
TDMASb is a hazardous substance that poses multiple risks. It is classified as a flammable

liquid and is known to react violently with water, releasing flammable gases that may
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spontaneously ignite.[8][9] It is harmful if swallowed or inhaled and causes severe skin burns

and eye damage.[8][9]

Personal Protective Equipment (PPE):

Flame-resistant lab coat.[5][10]

Safety glasses with side shields or chemical splash goggles. A face shield may be required

for larger quantities.[11]

Wear nitrile gloves as a minimum. For extended operations or when handling larger

quantities, consider double-gloving or using heavier-duty gloves.[5][10][12]

Ensure a safety shower and eyewash station are readily accessible.[12]

A Class C or D dry chemical fire extinguisher should be available nearby.[12]

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of TDMASb.

Property Value Reference

Chemical Formula C₆H₁₈N₃Sb [3][13]

Molecular Weight 253.99 g/mol [3][8][13]

Appearance Colorless liquid

Density 1.325 g/mL at 25 °C [3][13]

Boiling Point 32-34 °C at 0.45 mmHg

Storage Temperature 10°C - 25°C under inert gas [13]

Experimental Protocols
Glovebox Preparation and Inert Atmosphere
Maintenance
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A glovebox provides a controlled, inert atmosphere essential for handling TDMASb.[7][14]

Protocol:

Glovebox Inspection: Before use, visually inspect the glovebox gloves for any signs of wear,

punctures, or degradation.

Atmosphere Purity: Ensure the glovebox atmosphere is maintained with low levels of oxygen

and moisture, typically below 1 ppm.[7] The glovebox should be equipped with sensors to

monitor these levels.[15]

Pressure Control: Maintain a slight positive pressure within the glovebox to prevent ingress

of atmospheric contaminants.[7]

Solvent Compatibility: Be aware that certain organic solvents can damage the glovebox's

plastic components and catalyst system.[16][17] Avoid introducing chlorinated solvents or

other incompatible chemicals.

Transferring TDMASb and Other Materials into the
Glovebox
The antechamber, or airlock, is the gateway for introducing items into the glovebox without

compromising the inert atmosphere.[16][17]

Protocol:

Material Preparation: All glassware must be thoroughly dried in an oven before being brought

into the glovebox.[18] Any other equipment or reagents should also be free of moisture.

Loading the Antechamber: Place the sealed container of TDMASb and any other necessary

items inside the antechamber.

Purge Cycles: Close the outer antechamber door and perform a minimum of three

vacuum/inert gas backfill cycles to remove atmospheric contaminants.[7][19]

Bringing Items Inside: Once the purge cycles are complete, open the inner antechamber

door to bring the items into the main glovebox chamber.
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Handling and Dispensing TDMASb Inside the Glovebox
Protocol:

Work Area Preparation: Designate a clean, uncluttered area within the glovebox for handling

TDMASb.

Equilibration: Allow the TDMASb container to thermally equilibrate to the glovebox

temperature before opening to prevent pressure differentials.

Dispensing:

For transferring small volumes, use a clean, dry syringe.

For larger volumes, a cannula transfer technique is recommended.[20]

Sealing: Immediately after dispensing the desired amount, securely reseal the TDMASb

container.

Cleaning: Clean any spills immediately with an appropriate absorbent material. All

contaminated materials must be treated as hazardous waste.

Waste Disposal
Protocol:

Quenching (if necessary): Small residual amounts of TDMASb in glassware can be carefully

quenched inside the glovebox by slowly adding an appropriate solvent (e.g., isopropanol),

followed by a more reactive quenching agent if needed. This should only be performed by

experienced personnel.

Waste Containers: All TDMASb-contaminated waste (syringes, wipes, etc.) must be collected

in a designated, sealed waste container within the glovebox.

Removing Waste: The sealed waste container can then be removed from the glovebox via

the antechamber using the same purge cycle procedure as for entry.
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External Disposal: The external disposal of the hazardous waste must comply with all

institutional and local regulations.

Visual Representations
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Glovebox Handling Workflow for TDMASb
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Caption: Workflow for handling TDMASb in a glovebox.
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Antechamber Purge Cycle Logic
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Caption: Logic diagram for antechamber purging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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